Cas no 74602-28-1 (2-(benzylsulfanyl)-1-methanesulfonyl-4,5-dihydro-1H-imidazole)

• Product Name: 2-(benzylsulfanyl)-1-methanesulfonyl-4,5-dihydro-1H-imidazole
• CAS No: 74602-28-1
• MF: C₁₁H₁₄N₂O₂S₂
• MW: 270.371059894562
• CID: 5759435
• PubChem ID: 2148558
• Update Time: 2025-05-24

2-(benzylsulfanyl)-1-methanesulfonyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 74602-28-1
• 2-(benzylthio)-1-(methylsulfonyl)-4,5-dihydro-1H-imidazole
• HMS2956N05
• 2-(benzylsulfanyl)-1-methanesulfonyl-4,5-dihydro-1H-imidazole
• SMR000641188
• SR-01000015365-1
• AKOS024609564
• SR-01000015365
• HMS1654J21
• F1804-0027
• CHEMBL1389635
• MLS001167977
• 2-benzylsulfanyl-1-methylsulfonyl-4,5-dihydroimidazole

• Inchi： 1S/C11H14N2O2S2/c1-17(14,15)13-8-7-12-11(13)16-9-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
• InChI Key： WFOYMSDJTZLOAI-UHFFFAOYSA-N
• SMILES： S(C)(N1C(=NCC1)SCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 270.04967004g/mol
• Monoisotopic Mass: 270.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.4Ų

Additional information on 2-(benzylsulfanyl)-1-methanesulfonyl-4,5-dihydro-1H-imidazole

2-(Benzylsulfanyl)-1-methanesulfonyl-4,5-dihydro-1H-imidazole: A Comprehensive Overview

The compound 2-(benzylsulfanyl)-1-methanesulfonyl-4,5-dihydro-1H-imidazole (CAS No. 74602-28-1) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms. The imidazole scaffold is renowned for its versatility in drug design due to its ability to form hydrogen bonds and interact with various biological targets.

Key Features and Structure

The molecular structure of 2-(benzylsulfanyl)-1-methanesulfonyl-4,5-dihydro-1H-imidazole is characterized by the presence of a benzylsulfanyl group at the 2-position and a methanesulfonyl group at the 1-position of the imidazole ring. The benzylsulfanyl group introduces a sulfur-containing moiety, which can enhance the compound's stability and bioavailability. The methanesulfonyl group, on the other hand, is a strong electron-withdrawing group that can modulate the electronic properties of the molecule, potentially influencing its interactions with biological targets.

Synthesis and Chemical Properties

The synthesis of 2-(benzylsulfanyl)-1-methanesulfonyl-4,5-dihydro-1H-imidazole involves a multi-step process that typically begins with the preparation of the imidazole core. Recent advancements in synthetic chemistry have enabled more efficient routes to construct this compound, often utilizing coupling reactions or cyclization techniques. The compound is known for its stability under physiological conditions, making it suitable for various applications in drug development.

Biological Activity and Applications

Research into 2-(benzylsulfanyl)-1-methanesulfonyl-4,5-dihydro-1H-imidazole has revealed promising biological activities across multiple therapeutic areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, this compound has shown activity against certain enzymes associated with neurodegenerative diseases, highlighting its potential as a lead compound for drug discovery.

Recent studies have also explored its role in cancer biology. Preclinical data suggest that 2-(benzylsulfanyl)-1-methanesulfonyl-4,5-dihydro-1H-imidazole may inhibit tumor growth by targeting specific oncogenic signaling pathways. These findings underscore the importance of further investigation into its mechanism of action and potential therapeutic applications.

Future Directions and Research Opportunities

The continued exploration of 2-(benzylsulfanyl)-1-methanesulfonyl-4,5-dihydro-1H-imidazole presents numerous opportunities for innovation in medicinal chemistry. Researchers are actively pursuing structure-activity relationship (SAR) studies to optimize its pharmacokinetic properties and enhance its efficacy. Furthermore, computational modeling techniques are being employed to predict its binding affinities to various biological targets, paving the way for rational drug design.

In conclusion, 2-(benzylsulfanyl)-1-methanesulfonyl-4,5-dihydro-1H-imidazole (CAS No. 74602-28-1) stands as a compelling example of how structural modifications can yield compounds with diverse biological activities. As research progresses, this compound is expected to play a pivotal role in advancing our understanding of imidazole-based therapeutics and their potential applications in treating human diseases.